3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide

• IUPAC Name: 3-(2,4-dioxopyrimidin-1-yl)-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• InChI: InChI=1S/C17H15N7O3S/c25-15(3-6-23-7-4-16(26)19-17(23)27)18-9-14-21-20-13-2-1-12(22-24(13)14)11-5-8-28-10-11/h1-2,4-5,7-8,10H,3,6,9H2,(H,18,25)(H,19,26,27)
• InChI Key: IZVMXMGVWUYZEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2N=C1C3=CSC=C3)CNC(=O)CCN4C=CC(=O)NC4=O
• Molecular Formula: C17H15N7O3S
• Molecular Weight: 397.4 g/mol

Description

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H15N7O3S and its molecular weight is 397.41. The purity is usually 95%.
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Scientific Research Applications

Structural Elucidation and Antimicrobial Evaluation

Compounds related to 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide have been synthesized and evaluated for their antimicrobial activities. These studies involve the synthesis of novel [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones, highlighting the importance of these compounds in developing antimicrobial agents. The structural elucidation of these compounds was achieved through microanalysis, spectral data, and density functional calculations, confirming their complex structures and potential for mild antimicrobial activities (Gomha et al., 2018).

Antitumor Activities and Mechanisms

Research on pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives, structurally related to the compound , has demonstrated significant antitumor activities. These compounds have been synthesized and evaluated against cancer cell lines, with some displaying potent antitumor activities. For instance, specific derivatives exhibited superior antitumor activity at submicromolar levels against PC-3 prostate cancer and A-549 lung cancer cell lines. The mechanism of action for these compounds involves cell cycle arrest and apoptosis induction via a caspase-3 dependent pathway, suggesting their potential as cancer therapeutics (Fares et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, it might interact with specific proteins or enzymes in the body to exert its effects.